Cas no 142-08-5 (pyridin-2-ol)

pyridin-2-ol Properties

Names and Identifiers

• 2-Hydroxypyridine
• 1H-2-Pyridone
• 2(1H)-PYRIDONE
• 2-PYRIDON
• a-Hydroxypyridine
• AURORA KA-3075
• PYRIDIN-2-OL
• TIMTEC-BB SBB004392
• 1-Hydroxy-2-pyridine
• 2(1h)-pyridinone
• alpha-Pyridone
• Pyridone-2
• PYRIDIN-2(1H)-ONE
• 2-hydroxy-pyridine
• 2-oxypyridine
• pyridinyl-6'-ol
• 2-Pyridinol
• 2-Pyridone
• 2-Pyridinone
• a-Pyridone
• 1H-Pyridin-2-one
• 2-Oxopyridine
• 2-Pyridol
• 1,2-Dihydro-2-oxopyridine
• Pyridin-2-one
• α-Pyridone
• 2-PYRIDONE
• 2-pyridinol
• 2-hydroxypyridine
• 2-pyridone
• 2-PYRIDOL
• A-PYRIDONE
• 2-pyridinone
• 2-oxopyridine
• +Expand

• MDL： MFCD00462283
• InChIKey： UBQKCCHYAOITMY-UHFFFAOYSA-N
• Inchi： 1S/C5H5NO/c7-5-3-1-2-4-6-5/h1-4H,(H,6,7)
• SMILES： OC1=CC=CC=N1
• BRN： 105786

Computed Properties

• Exact Mass: 95.037114g/mol
• Surface Charge: 0
• XLogP3: -0.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 95.037114g/mol
• Monoisotopic Mass: 95.037114g/mol
• Topological Polar Surface Area: 29.1Ų
• Heavy Atom Count: 7
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 0.78720
• PSA: 33.12000
• Refractive Index: 1.5939 (estimate)
• Water Partition Coefficient: Soluble in water 450 g/L @ 20°C and ethanol, slightly soluble in benzene and ether.
• Boiling Point: 280-281 °C(lit.)
• Melting Point: 105-107 °C (lit.)
• Flash Point: 210 ºC
• Solubility: 450g/l
• Color/Form: White or brown crystalline powder
• Solubility: Soluble in H2O, EtOH, CHCl3, partially soluble in Et2O, C6H6, almost insoluble in light petroleum, hexane.
• Sensitiveness: Sensitive to light
• pka: 0.75(at 20℃)
• Density: 1.39

pyridin-2-ol Security Information

• Symbol: GHS06
• RTECS：UV1144050
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN2811
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 25-36/37/38
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：8

pyridin-2-ol Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%